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Compound of Interest

Compound Name: (-)-Sweroside

Cat. No.: B190387

For researchers and laboratory professionals, the proper disposal of chemical reagents is a
critical component of laboratory safety and environmental responsibility. This guide provides
essential information and a procedural framework for the safe disposal of (-)-Sweroside, a
bioactive iridoid glycoside used in various research applications.

Hazard Identification and Safety Precautions

(-)-Sweroside is classified as a hazardous substance. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it is harmful if swallowed (H302)[1].
The associated precautionary statement for disposal is P501, which mandates that the
substance be disposed of in accordance with local, regional, national, and international
regulations[1].

Key Safety Data:

Precautionary

Hazard Class GHS Code Pictogram
Statements
o P264, P270,
Acute Toxicity, Oral )
H302 P301+P317, P330, Warning[1]
(Category 4)
P501
Hazard Code Xn S22, S24/25 Xn[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b190387?utm_src=pdf-interest
https://www.benchchem.com/product/b190387?utm_src=pdf-body
https://www.benchchem.com/product/b190387?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sweroside
https://pubchem.ncbi.nlm.nih.gov/compound/Sweroside
https://pubchem.ncbi.nlm.nih.gov/compound/Sweroside
https://www.lookchem.com/ProductWholeProperty_LCPL425454.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Before handling (-)-Sweroside for disposal, it is imperative to wear appropriate Personal
Protective Equipment (PPE), including safety goggles, gloves, and a laboratory coat. Avoid
creating dust and ensure adequate ventilation.

General Disposal Principles

The disposal of (-)-Sweroside, as with any laboratory chemical, must adhere to the waste
disposal guidelines established by your institution's Environmental Health and Safety (EHS)
office and comply with all relevant governmental regulations[3]. It is intended for laboratory
research use only and not for personal consumption or other uses[4][5][6].

Step-by-Step Disposal Procedure

The following is a general procedure for the disposal of (-)-Sweroside. Note: This is a guideline
and must be adapted to the specific protocols of your institution.

» Consult Institutional Policies: Before beginning, obtain and review the specific chemical
waste disposal guidelines from your institution's EHS office.

e Segregate Waste: Do not mix (-)-Sweroside with other chemical waste unless explicitly
permitted by your EHS guidelines. It should be collected in a designated, properly labeled
hazardous waste container.

o Container Labeling: The waste container must be clearly labeled with the chemical name "
(-)-Sweroside" and the appropriate hazard warnings (e.g., "Harmful if Swallowed").

» Disposal of Unused Product:

o Solid Waste: Collect surplus or expired solid (-)-Sweroside in a designated hazardous
waste container.

o Solutions: If (-)-Sweroside is in a solution, do not pour it down the drain. Collect it in a
designated container for hazardous liquid waste. The container should be compatible with
the solvent used.

» Decontamination and Disposal of Empty Containers:

o Empty containers that held (-)-Sweroside must be decontaminated before disposal.
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o A common procedure is to triple-rinse the container with a suitable solvent that can
dissolve (-)-Sweroside, such as methanol or ethanol[7].

o Collect the rinsate (the solvent from rinsing) as hazardous waste in the appropriate liquid
waste container.

o After triple-rinsing, the container may be disposed of as non-hazardous waste, but confirm
this with your institutional guidelines.

o Waste Pickup: Arrange for the collection of the hazardous waste container by your
institution's EHS department or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (-)-
Sweroside.
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(-)-Sweroside Disposal Workflow
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Caption: Workflow for the safe disposal of (-)-Sweroside.
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Disclaimer: This information is intended as a guide and does not replace the specific
requirements of your institution or local regulations. Always consult your Environmental Health
and Safety office for definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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